Cas no 2137142-50-6 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid
• CAS No: 2137142-50-6
• MF: C₂₀H₂₃NO₇
• MW: 389.399126291275
• CID: 6278090
• PubChem ID: 165803393
• Update Time: 2025-05-20

(3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid
• 2137142-50-6
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2,4,6-trimethoxyphenyl)propanoic acid
• EN300-1163299

• Inchi： 1S/C20H23NO7/c1-25-14-9-16(26-2)19(17(10-14)27-3)15(11-18(22)23)21-20(24)28-12-13-7-5-4-6-8-13/h4-10,15H,11-12H2,1-3H3,(H,21,24)(H,22,23)/t15-/m0/s1
• InChI Key： IAMGBRDRMDAWTO-HNNXBMFYSA-N
• SMILES： O(C)C1C=C(C=C(C=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 389.14745207g/mol
• Monoisotopic Mass: 389.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic Acid (CAS No. 2137142-50-6)

(3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid, with the CAS number 2137142-50-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its stereochemistry and functional groups, contribute to its potential therapeutic applications.

The< strong>benzyloxy)carbonylamino moiety in the molecular structure is a key feature that enhances the stability and bioavailability of the compound. This protective group is commonly used in peptide synthesis and drug development to prevent premature degradation. The presence of this group in (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid suggests that it may be utilized in the synthesis of more complex biomolecules or as an intermediate in the production of novel pharmaceutical agents.

The< strong>2,4,6-trimethoxyphenyl substituent adds another layer of complexity to the molecule, influencing its electronic properties and interactions with biological targets. This aromatic ring system is known for its ability to modulate enzyme activity and receptor binding. Recent studies have shown that compounds containing methoxy-substituted aromatic rings often exhibit enhanced binding affinity and selectivity for various biological targets, making them valuable candidates for drug discovery.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (S)-configuration at the proline-like unit in (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid aligns with this trend. Chiral drugs are designed to interact specifically with one enantiomer of a biological target, leading to more targeted and effective therapeutic outcomes. The stereochemistry of this compound makes it a promising candidate for further investigation in the development of chiral pharmaceuticals.

Current research in medicinal chemistry has highlighted the importance of molecular diversity in drug discovery pipelines. (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid exemplifies this principle by combining several distinct structural elements that can be tailored for specific biological activities. The integration of protective groups, aromatic substituents, and chiral centers provides a rich scaffold for designing novel therapeutic agents.

The< strong>propanoic acid moiety at the end of the molecule is another critical component that influences its reactivity and potential applications. This carboxylic acid group can participate in various chemical reactions, including esterification and amidation, which are common strategies in drug synthesis. Its presence suggests that this compound could be used as a building block for more complex molecules or as an intermediate in the production of active pharmaceutical ingredients (APIs).

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the laboratory. Virtual screening techniques have been particularly useful in identifying promising candidates for further experimental validation. (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid has been subjected to such computational studies, which have revealed its potential as an inhibitor of various enzymes involved in inflammatory pathways.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against several key enzymes implicated in inflammation and pain signaling. These include cyclooxygenase-2 (COX-2), which is a major target for nonsteroidal anti-inflammatory drugs (NSAIDs), and lipoxygenase enzymes, which play a role in the production of inflammatory mediators. The ability to modulate these enzymes makes (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid a valuable candidate for developing new anti-inflammatory therapies.

The< strong>benzyloxy group not only serves as a protective group but also contributes to the overall solubility and pharmacokinetic properties of the compound. This is particularly important for oral administration routes, where solubility can significantly impact bioavailability. By optimizing these properties, researchers can enhance the therapeutic potential of (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid and improve patient outcomes.

Epidemiological studies have shown that chronic inflammation is associated with an increased risk of various diseases, including cardiovascular disease and cancer. The development of novel anti-inflammatory agents is therefore crucial for public health initiatives aimed at reducing these risks. (3S)-3-{(benzyloxy)carbonylamino}-3-(2,4,6-trimethoxyphenyl)propanoic acid represents a promising approach to addressing this unmet medical need by targeting key inflammatory pathways.

The structural complexity of this compound also offers opportunities for further derivatization and optimization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. Such modifications are essential for developing lead compounds into viable drugs that meet stringent regulatory requirements.

In conclusion,(< strong> CAS No. 2137142-50-6)< strong>( oundations on recent research findings suggest that it holds significant promise as a therapeutic agent. The combination of protective groups,< aromatic substituents, and chiral centers makes it a versatile scaffold for drug design. Further studies are warranted to explore its full potential in pharmaceutical applications.



















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